Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

ammonium bisulfate formation temperature SCR

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium bisulfate
CAS No.: 7803-63-6

Cat. No.: S573663

Formation Mechanism and Catalytic Influence

ABS forms from the reaction of ammonia slip (unreacted NH3) with sulfur oxides (SO3) in the flue gas [1]

[2]. The mechanism over a vanadium-based catalyst involves a multi-step process influenced by sulfates

bound to the catalyst surface [3].
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ABS pathways show formation from SO2 and mitigation via temperature or NO+O2 [3] [1] [2].

The presence of NO and Oz can disrupt ABS stability. They react with ammonium species from ABS,

effectively pulling NHs out of the equilibrium and accelerating its decomposition [3].
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Consequences and Mitigation Strategies

ABS deposition poses significant operational challenges that require active mitigation.

o Catalyst Deactivation: ABS deposits physically block the catalyst's pores and cover active sites,
reducing NOx conversion efficiency [3] [4].

¢ Equipment Fouling and Corrosion: ABS is viscous and sticky, leading to fouling and plugging of
downstream equipment like air preheaters, which increases back-pressure and can cause corrosion

[4] [2].

The table below outlines key parameters that influence ABS formation and corresponding mitigation

approaches.
Factor Influence on ABS Formation Mitigation Strategy
Exhaust Major risk at low loads/temperatures Use auxiliary burners to raise gas
Temperature (<250°C) [5]. temperature; bypass SCR during very

Ammonia Slip

Fuel Sulfur
Content

Catalyst
Composition

High NHs concentration increases ABS
formation [1].

High sulfur fuels increase SOs
concentration [5].

Vanadia can stabilize ABS; MoOs and
specific TiOz crystal planes enhance
resistance [3] [6].
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low-load operation [5].

Optimize urea/NHs dosing controls;
use ammonia slip sensors for real-time
adjustment [5].

Use ultra-low sulfur fuels in sensitive
operating modes [5].

Develop optimized catalysts (e.g.,
V205-M00Os/TiO2 on anatase TiOz2) [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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